Cas no 1904301-91-2 (1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one
• CAS No: 1904301-91-2
• MF: C₁₂H₁₆N₆O
• MW: 260.29504108429
• CID: 5837365
• PubChem ID: 92128685
• Update Time: 2025-06-03

1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one
• 1-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]ethanone
• AKOS025389973
• 1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one
• F6524-1178
• 1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)ethanone
• 1904301-91-2

• Inchi： 1S/C12H16N6O/c1-9-14-15-12-11(13-3-4-18(9)12)17-7-5-16(6-8-17)10(2)19/h3-4H,5-8H2,1-2H3
• InChI Key： OOQLSMWRYBZPMX-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C3=NN=C(C)N3C=CN=2)CC1

Computed Properties

• Exact Mass: 260.13855916g/mol
• Monoisotopic Mass: 260.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one

Comprehensive Analysis of 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one (CAS No. 1904301-91-2)

The compound 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one (CAS No. 1904301-91-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This heterocyclic molecule combines a triazolopyrazine core with a piperazine moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment and other therapeutic areas.

In the context of current trends, the search for novel small-molecule inhibitors has increased dramatically, with many scientists exploring compounds like 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one for their selectivity and efficacy. The rise of precision medicine and targeted therapy has further fueled interest in such molecules, as they offer the possibility of minimizing side effects while maximizing therapeutic outcomes. Online searches for "kinase inhibitors 2024" and "triazolopyrazine derivatives" reflect this growing curiosity among researchers and industry professionals.

The structural complexity of CAS No. 1904301-91-2 presents both challenges and opportunities in synthetic chemistry. The triazolopyrazine scaffold is known for its electron-rich nature, which can influence binding interactions with biological targets. Meanwhile, the piperazine component enhances solubility and bioavailability - crucial factors in drug development. Recent publications have highlighted similar compounds in studies related to neurodegenerative diseases and inflammatory disorders, suggesting potential cross-applications for this molecule.

From a pharmacological perspective, the 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one structure offers multiple sites for modification, allowing medicinal chemists to optimize properties like potency, selectivity, and metabolic stability. This adaptability aligns well with current industry demands for next-generation therapeutics and explains why search terms like "drug-like properties of heterocyclic compounds" have seen increased traction in academic databases.

Quality control and characterization of CAS No. 1904301-91-2 require advanced analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the compound's purity and structure. These analytical methods have become particularly important as regulatory agencies emphasize quality by design (QbD) principles in pharmaceutical development - another trending topic in related scientific communities.

The potential applications of 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one extend beyond traditional drug discovery. Recent interest in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies has created new opportunities for such compounds to serve as warheads or linkers in bifunctional molecules. This innovative approach to drug design has generated numerous search queries about "small molecules in protein degradation" and "emerging modalities in drug discovery."

As research into CAS No. 1904301-91-2 continues, computational chemistry plays an increasingly important role. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses help predict the compound's behavior and optimize its properties before synthesis. The integration of artificial intelligence in drug discovery has made these computational approaches more accessible, as evidenced by growing searches for "AI-assisted molecular design" in scientific literature databases.

In conclusion, 1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)ethan-1-one represents an intriguing case study in modern medicinal chemistry. Its unique structural features, combined with current trends in targeted therapy and innovative drug modalities, position it as a compound worthy of continued investigation. As the pharmaceutical industry evolves to address unmet medical needs, molecules like this will likely play an important role in shaping the future of therapeutic development.